Cas no 1485292-89-4 (2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 1485292-89-4
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5964781
• PubChem ID: 66204514
• Update Time: 2025-05-28

2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid, α-amino-β-hydroxy-5-methyl-
• 2-Amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid
• CS-0344437
• AKOS015547870
• 1485292-89-4
• EN300-1845993
• 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid

• Inchi： 1S/C8H11NO4/c1-4-2-3-5(13-4)7(10)6(9)8(11)12/h2-3,6-7,10H,9H2,1H3,(H,11,12)
• InChI Key： ZNWFUFWBOIACLD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)O1)(O)C(N)C(=O)O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 353.2±42.0 °C(Predicted)
• pka: 2.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid

Comprehensive Overview of 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1485292-89-4)

2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1485292-89-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique furan ring and amino acid backbone, serves as a valuable building block for the synthesis of bioactive molecules. Its structural features make it a promising candidate for applications in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

The growing interest in 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid is driven by its potential role in modulating enzymatic pathways and its compatibility with green chemistry principles. Researchers are increasingly exploring its derivatives for their antioxidant and anti-inflammatory properties, aligning with the current trend toward natural product-inspired drug design. The compound's 5-methylfuran moiety is particularly noteworthy, as furan derivatives are known for their diverse biological activities and low environmental toxicity.

In the context of sustainable chemistry, 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid stands out due to its potential for scalable synthesis using eco-friendly methodologies. Recent studies highlight its utility in multicomponent reactions, which minimize waste and reduce the need for hazardous reagents. This aligns with the broader scientific community's focus on green synthesis and the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

From a pharmacological perspective, this compound's amino acid backbone suggests possible applications in peptide mimetics and prodrug development. Its structural similarity to naturally occurring metabolites makes it a compelling subject for research into neurodegenerative diseases and metabolic syndrome—two areas where current therapies often fall short. The hydroxy and amino functional groups provide multiple sites for chemical modification, enabling the creation of targeted drug candidates with improved bioavailability.

The analytical characterization of 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and elucidate its three-dimensional conformation, which is critical for understanding its interactions with biological targets. The compound's stability under physiological conditions further enhances its appeal for in vivo studies.

In summary, 2-amino-3-hydroxy-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1485292-89-4) represents a versatile and innovative compound with wide-ranging applications in modern science. Its unique structure, combined with its alignment with sustainability and drug discovery trends, positions it as a key player in the next generation of therapeutic and biochemical research. As scientific inquiry continues to evolve, this compound is poised to contribute significantly to breakthroughs in health and environmental science.